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Compound of Interest

Compound Name: 6-Chloropyrazine-2-carbaldehyde

Cat. No.: B1280605

Technical Support Center: 6-Chloropyrazine-2-
carbaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Chloropyrazine-2-carbaldehyde (CAS
874114-34-8) is not readily available in the public domain. The following handling and safety
information is based on data for the closely related structural analog, 6-Chloropyridine-2-
carbaldehyde, and general principles of laboratory safety. Researchers should always perform
a thorough risk assessment before beginning any experiment and consult with their institution's
Environmental Health and Safety (EHS) department.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 6-Chloropyrazine-2-carbaldehyde?

Al: Based on data for structurally similar compounds, 6-Chloropyrazine-2-carbaldehyde is
expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[1][2]
It may also cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: A comprehensive suite of PPE is necessary to minimize exposure. This includes:

o Eye/Face Protection: Chemical safety goggles or a full-face shield must be worn.
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» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Always inspect gloves for integrity before use and dispose of them properly after handling.

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used, especially when handling the solid form or if there is a risk of generating
dust or aerosols. Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

o Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
Q3: How should 6-Chloropyrazine-2-carbaldehyde be stored?

A3: The compound should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[3] It should be kept away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases. Some suppliers recommend storing the compound
under an inert atmosphere (e.g., nitrogen or argon).

Q4: What is the proper procedure for handling a small spill of this compound?

A4: For a small spill, first ensure the area is well-ventilated and restrict access. Wearing
appropriate PPE, carefully sweep or scoop the solid material into a labeled container for
disposal. Avoid generating dust. The spill area should then be decontaminated. For larger
spills, evacuate the area and contact your institution's EHS department.

Q5: What are the first-aid measures in case of exposure?
A5: The following first-aid procedures should be followed in the event of exposure:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.
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« Ingestion: If the person is conscious, wash out their mouth with water. Do not induce
vomiting. Seek immediate medical attention.

Hazard Summary

The following table summarizes the anticipated hazard classifications for 6-Chloropyrazine-2-
carbaldehyde, based on its structural analog, 6-Chloropyridine-2-carbaldehyde.

Hazard Class GHS Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation[1][2]
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 L
Single Exposure irritation[1][2]

Experimental Protocols & Workflows
Spill Response Workflow

The following diagram outlines the logical steps for responding to a chemical spill of 6-
Chloropyrazine-2-carbaldehyde in a laboratory setting.
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Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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